2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
Overview
Description
2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione, commonly referred to as 2C-D, is a synthetic organic compound belonging to the isoindole family of compounds. It is a crystalline solid with a melting point of 94–95 °C and a boiling point of 217–218 °C. 2C-D has been studied extensively in recent years due to its potential applications in scientific research.
Scientific Research Applications
Synthesis and Antimicrobial Properties : Novel azaimidoxy compounds, including derivatives of 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, have been synthesized and screened for antimicrobial activities. These compounds are evaluated as potential chemotherapeutic agents due to their antimicrobial properties (Jain, Nagda, & Talesara, 2006).
Development of New Isoindole-1,3-dione Derivatives : Research on synthesizing new derivatives of hexahydro-1H-isoindole-1,3(2H)-dione, including various amino and triazole derivatives, has been conducted. These studies contribute to the development of new chemical entities with potential applications in various fields (Tan et al., 2016).
Thromboxane Synthetase Inhibitors and Antihypertensive Agents : A series of N-[(1H-heteroaryl)alkyl]-1H-isoindole-1,3(2H)-diones have been prepared as part of an investigation into biological properties related to thromboxane synthetase inhibition and potential antihypertensive effects (Press et al., 1986).
Herbicidal Activity and Protoporphyrinogen Oxidase Inhibition : Studies on N-(benzothiazol-5-yl)hexahydro-1H-isoindole-1,3-diones and their herbicidal activity, as well as their inhibition of protoporphyrinogen oxidase, have been conducted. These compounds have shown potential as herbicides with effective inhibition activities (Wu et al., 2014).
Molecular Docking and Antitumor Evaluation : Substituted isoindole-1,3-dione derivatives have been synthesized and evaluated for their antitumor activity. Molecular docking studies help understand their interaction mechanisms and potential as antitumor agents (Al-Suwaidan et al., 2015).
Impact on Serotonin Receptors and Phosphodiesterase Inhibition : Compounds derived from 4-methoxy-1H-isoindole-1,3(2H)-dione were investigated for their affinity to serotonin receptors and inhibition of phosphodiesterase 10A. These studies are crucial in developing potential antipsychotic medications (Czopek et al., 2020).
Future Directions
Properties
IUPAC Name |
2-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClN2O2S/c20-13-7-5-12(6-8-13)17-21-14(11-25-17)9-10-22-18(23)15-3-1-2-4-16(15)19(22)24/h1-8,11H,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEBAEXJWYSZOOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=CSC(=N3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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